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Compound of Interest

Compound Name: 1,4-bUtanedithiol-d8

Cat. No.: B12401800

Technical Guide to 1,4-Butanedithiol-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-butanedithiol-d8, a deuterated
analog of 1,4-butanedithiol. Due to the limited availability of experimental data for the
deuterated form, this guide presents the known properties of 1,4-butanedithiol and outlines a
proposed synthesis for the d8 variant. This document is intended to serve as a valuable
resource for those in chemical synthesis, pharmaceutical development, and analytical
sciences.

Core Chemical Properties

Quantitative data for 1,4-butanedithiol-d8 is not readily available in the literature. The
following table summarizes the known properties of the non-deuterated 1,4-butanedithiol and
the calculated molecular weight for the d8 analog. The physical properties of the deuterated
compound are expected to be very similar to the non-deuterated version, with slight variations
in boiling and melting points due to the increased mass.
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Value (1,4- Value (1,4-
Property o L Reference
Butanedithiol) Butanedithiol-d8)
Molecular Formula CaH10S2 CaH2DsS2 [1112]
] 130.30 g/mol
Molecular Weight 122.25 g/mol [1]

(calculated)

CAS Number 1191-08-8 Not assigned [1]

Colorless to pale
Colorless to pale

Appearance o yellow liquid [1]
yellow liquid
(expected)
Density 1.042 g/mL at 25 °C Not available [3][4]
Boiling Point 195.5°C Not available [2]
Melting Point -53.9°C Not available [2]
Refractive Index n20/D 1.529 Not available [3]

) ) Highly soluble in
o Highly soluble in _
Solubility ] organic solvents [2]
organic solvents
(expected)

Experimental Protocols
Proposed Synthesis of 1,4-Butanedithiol-d8

A plausible synthetic route to 1,4-butanedithiol-d8 involves a two-step process starting from
commercially available tetrahydrofuran-d8. The first step is the synthesis of the intermediate,
1,4-dibromobutane-d8, followed by its conversion to the final product.

Step 1: Synthesis of 1,4-Dibromobutane-d8[5][6]

This protocol is adapted from the synthesis of the non-deuterated analog and has been
reported for the deuterated compound.[5][6]

o Materials and Reagents:
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o Freshly distilled tetrahydrofuran-d8
o Sodium bromide

o Concentrated sulfuric acid

o Water

o 10% Sodium bicarbonate solution

o Anhydrous calcium chloride

e Procedure:

o In a three-necked flask equipped with a stirrer and a dropping funnel, combine freshly
distilled tetrahydrofuran-d8, sodium bromide, and water.

o Slowly add concentrated sulfuric acid while stirring, maintaining the temperature below
50°C.

o Once the addition is complete, heat the mixture to 95-100°C with continuous stirring for
2.5-3 hours.

o lIsolate the product via steam distillation.
o Wash the distillate with a 10% sodium bicarbonate solution, followed by water until neutral.
o Dry the organic layer with anhydrous calcium chloride.
o Perform a final distillation to obtain pure 1,4-dibromobutane-d8.
Step 2: Synthesis of 1,4-Butanedithiol-d8

This proposed method is based on a common and well-established procedure for the synthesis
of thiols from alkyl halides.

o Materials and Reagents:

o 1,4-Dibromobutane-d8 (from Step 1)
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Thiourea

[e]

Ethanol

o

[¢]

Sodium hydroxide

[¢]

Hydrochloric acid

[e]

Diethyl ether

e Procedure:
o Dissolve 1,4-dibromobutane-d8 and thiourea in ethanol and reflux the mixture.

o After cooling, add a solution of sodium hydroxide and reflux again to hydrolyze the
intermediate thiouronium salt.

o Cool the reaction mixture and acidify with hydrochloric acid.
o Extract the product with diethyl ether.
o Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

o Remove the solvent under reduced pressure and purify the resulting 1,4-butanedithiol-d8
by distillation.

Visualized Experimental Workflow
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Step 1: Synthesis of 1,4-Dibromobutane-d8
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Step 2: Synthesis of 1,4-Butanedithiol-d8

1,4-Dibromobutane-d8

Thiourea, Ethanol
\ 4

Thiouronium Salt
Formation

Hydrolysis with
NaOH

Acidification with HCI

Extraction with
Diethyl Ether

Distillation

1,4-Butanedithiol-d8
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Caption: Proposed two-step synthesis of 1,4-butanedithiol-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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